BE“GHE Foundational & Exploratory

Check Availability & Pricing

tert-Butyl 3-hydroxypropylmethylcarbamate CAS
number and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

tert-Butyl 3-
Compound Name:

hydroxypropylmethylcarbamate

Cat. No.: B028104

Technical Guide: tert-Butyl 3-
hydroxypropylmethylcarbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butyl 3-
hydroxypropylmethylcarbamate, a key chemical intermediate. The document outlines its
chemical properties, a known synthetic application, and the broader context of its utility in
pharmaceutical research and development, based on the functions of structurally related
compounds.

Compound Identification and Properties

tert-Butyl 3-hydroxypropylmethylcarbamate is a carbamate ester characterized by a tert-
butoxycarbonyl (Boc) protecting group on a methylated nitrogen atom, with a terminal
hydroxypropyl group. This bifunctional nature makes it a useful building block in organic
synthesis.
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Property Value Source
CAS Number 98642-44-5 [1]
Molecular Formula CoH19NOs3 N/A
Molecular Weight 189.25 g/mol N/A

tert-butyl (3-hydroxypropyl
IUPAC Name Y1 (3-hy ypropy) N/A
(methyl)carbamate

N-Boc-3-(methylamino)-1-

propanol, (3-Hydroxy-propyl)-
Synonyms i } [1]

methyl-carbamic acid tert-butyl

ester

Synthetic Application

While detailed, peer-reviewed experimental protocols for tert-Butyl 3-
hydroxypropylmethylcarbamate are not widely available in public literature, its use as a
reactant has been documented in patent literature. A specific application is described in patent
W02021188948A1, which details its use in the synthesis of intermediates for MDM2
degraders.

Experimental Protocol: Alkylation Reaction

The following protocol is adapted from the synthetic scheme described in patent
W02021188948AL1. This reaction illustrates the utility of the hydroxyl group for further chemical
modification.

Reaction:

To a solution of tert-butyl 3-hydroxypropylmethylcarbamate (CAS 98642-44-5) in
tetrahydrofuran (THF), tetrabutylammonium iodide (TBAI) and potassium iodide (KI) are added.
Subsequently, potassium hydroxide (KOH) is added to the mixture. The reaction is stirred at
room temperature.[2]

Workflow:
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Alkylation reaction workflow for tert-Butyl 3-hydroxypropylmethylcarbamate.

Role in Drug Discovery and Development

Specific biological activity or signaling pathway modulation by tert-Butyl 3-
hydroxypropylmethylcarbamate has not been reported in the available literature. However,
its structural motifs, namely the Boc-protected amine and the hydroxyl functional group, are
common in molecules designed for pharmaceutical applications.

The N-Boc protecting group is crucial in multi-step organic syntheses, allowing for the selective
masking of a reactive amine functionality while other parts of the molecule are modified. This
group is stable under a wide range of reaction conditions but can be readily removed under
acidic conditions.

Compounds of this class, N-Boc protected amino alcohols, serve as versatile building blocks in
the synthesis of more complex molecules, including:

 Linkers for Proteolysis Targeting Chimeras (PROTACS): The aliphatic chain can be
incorporated into the linker region of PROTACSs, which are heterobifunctional molecules that
induce the degradation of target proteins.
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e Pharmaceutical Intermediates: The hydroxyl and protected amine groups allow for sequential
reactions to build complex molecular scaffolds for a variety of therapeutic targets.

e Peptide Synthesis: Modified amino alcohols can be incorporated into peptides to introduce
non-natural functionalities, potentially enhancing stability or activity.

Drug Development Pipeline

Deprotection &
Amide Coupling
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Conceptual role of N-Boc amino alcohols in drug development.

In summary, while direct biological data for tert-Butyl 3-hydroxypropylmethylcarbamate is
scarce, its chemical structure positions it as a valuable intermediate for the synthesis of
complex, biologically active molecules in the field of drug discovery. Researchers can leverage

its functional groups for the construction of novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [tert-Butyl 3-hydroxypropylmethylcarbamate CAS
number and molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028104+#tert-butyl-3-hydroxypropylmethylcarbamate-
cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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